Cas no 28116-85-0 ((2S,3R)-2-Amino-3-methylhexanoic acid)

• Product Name: (2S,3R)-2-Amino-3-methylhexanoic acid
• CAS No: 28116-85-0
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 2026264
• PubChem ID: 17753371
• Update Time: 2025-04-21

(2S,3R)-2-Amino-3-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-Amino-3-methylhexanoic acid
• SCHEMBL3582073
• beta-Methylnorleucine
• 28116-85-0
• SKJ
• AKOS006339617
• (2~{S},3~{R})-2-azanyl-3-methyl-hexanoic acid

• Inchi： 1S/C7H15NO2/c1-3-4-5(2)6(8)7(9)10/h5-6H,3-4,8H2,1-2H3,(H,9,10)
• InChI Key： KWSUGULOZFMUDH-UHFFFAOYSA-N
• SMILES： CCCC(C(C(=O)O)N)C

Computed Properties

• Exact Mass: 145.110278721Da
• Monoisotopic Mass: 145.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives